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Compound of Interest

Compound Name: (2S,3S)-3-aminopentan-2-ol

Cat. No.: B15315865

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral ligands derived from readily available amino alcohols are pivotal in asymmetric catalysis,
a cornerstone of modern synthetic chemistry and drug development. These ligands, when
complexed with metal centers, can create a chiral environment that directs the stereochemical
outcome of a reaction, leading to the selective formation of one enantiomer over the other. This
high degree of stereocontrol is critical in the synthesis of pharmaceuticals, where often only
one enantiomer possesses the desired therapeutic effect while the other may be inactive or
even harmful.

While the specific chiral amino alcohol, (2S,3S)-3-aminopentan-2-ol, is a potential precursor
for novel chiral ligands, a comprehensive survey of the scientific literature reveals a notable
absence of detailed synthetic protocols and catalytic applications for ligands derived directly
from this molecule. However, the principles of chiral ligand synthesis and application are well-
established for structurally similar vicinal diamines and amino alcohols.

This document provides a representative protocol for the synthesis of a widely used class of
chiral ligands, Salen-type ligands, using a commercially available chiral diamine. Furthermore,
it details a common application of such ligands in the asymmetric epoxidation of
unfunctionalized olefins, a powerful transformation in organic synthesis. This serves as a
practical guide and a foundational methodology that can be adapted for the exploration of new
chiral ligands from precursors like (2S,3S)-3-aminopentan-2-ol.
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Representative Protocol: Synthesis of a Chiral
Salen-type Ligand

This protocol describes the synthesis of a C2-symmetric Schiff base (Salen) ligand from a

chiral vicinal diamine and a substituted salicylaldehyde.

Reaction Scheme:

(1S,2S)-1,2-Diaminocyclohexane
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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